![molecular formula C12H11ClN2O3S2 B3125022 Isopropyl 5-[(4-chlorophenyl)sulfinyl]-1,2,3-thiadiazole-4-carboxylate CAS No. 321431-04-3](/img/structure/B3125022.png)
Isopropyl 5-[(4-chlorophenyl)sulfinyl]-1,2,3-thiadiazole-4-carboxylate
Overview
Description
Isopropyl 5-[(4-chlorophenyl)sulfinyl]-1,2,3-thiadiazole-4-carboxylate is a chemical compound with the molecular formula C12H11ClN2O3S2 . It contains several functional groups including a sulfinyl group, a thiadiazole ring, and a carboxylate ester .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a thiadiazole ring, which is a five-membered ring containing two nitrogen atoms and one sulfur atom . The sulfinyl group attached to the thiadiazole ring would contribute to the polarity of the molecule .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the sulfinyl group and the ester could increase its polarity, potentially affecting its solubility in various solvents .Scientific Research Applications
Antimicrobial and Biological Activities
Isopropyl 5-[(4-chlorophenyl)sulfinyl]-1,2,3-thiadiazole-4-carboxylate, as part of the thiadiazole derivatives, has been studied for its broad pharmacological activities. Thiadiazole compounds exhibit significant biological activities, including antimicrobial, anti-inflammatory, anti-tubercular, antidiabetic, and anticancer properties. Their structure-activity relationship (SAR) has been explored to develop newer compounds with enhanced efficacy and safety. The antimicrobial activity of thiadiazole derivatives, including their potential against various microbial strains, underscores the importance of this class of compounds in therapeutic research and development (Alam, 2018).
Organic Synthesis and Pharmaceutical Impurities
Research into the synthesis and identification of pharmaceutical impurities of proton pump inhibitors highlights the significance of thiadiazole compounds. The novel synthetic methods developed for compounds like omeprazole, which share structural similarities with thiadiazole derivatives, provide insights into the optimization of pharmaceutical production processes. These methods facilitate the understanding of impurity formation and control, which is crucial for the manufacturing of safe and effective pharmaceuticals (Saini et al., 2019).
Sulfonamide Compounds and Therapeutic Applications
Sulfonamide compounds, which may share functional groups or structural motifs with this compound, have been extensively explored for their therapeutic applications. These compounds are integral to various clinically used drugs, including diuretics, carbonic anhydrase inhibitors, antiepileptics, and antipsychotic medications. The research underscores the versatility of the sulfonamide moiety in drug design and its potential for the development of novel therapeutics targeting a wide range of diseases (Carta et al., 2012).
Antioxidant Properties and Biological Effects
The antioxidant and biological effects of phenolic acids, including chlorogenic acid (CGA), have been thoroughly investigated. CGA, which shares some functional similarities with thiadiazole derivatives, exhibits a wide range of therapeutic roles such as antioxidant, antibacterial, hepatoprotective, and neuroprotective activities. This review underscores the potential of CGA and related compounds in managing and treating various metabolic disorders, highlighting the importance of exploring structurally diverse compounds for their multifaceted biological activities (Naveed et al., 2018).
Mechanism of Action
Future Directions
The future directions for research on this compound would likely depend on its intended use. For example, if it shows promise as a drug, future research might focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy in preclinical and clinical trials .
Properties
IUPAC Name |
propan-2-yl 5-(4-chlorophenyl)sulfinylthiadiazole-4-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClN2O3S2/c1-7(2)18-11(16)10-12(19-15-14-10)20(17)9-5-3-8(13)4-6-9/h3-7H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKVULUIFJDQCRJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC(=O)C1=C(SN=N1)S(=O)C2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClN2O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.